1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione

• IUPAC Name: 1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
• InChI: InChI=1S/C18H20N2O4/c1-12-15(13-4-2-3-5-14(13)19-12)16(21)17(22)20-8-6-18(7-9-20)23-10-11-24-18/h2-5,19H,6-11H2,1H3
• InChI Key: HMMKJMCPGNSKBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)N3CCC4(CC3)OCCO4
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• Solubility: >49.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C18H20N2O4 and its molecular weight is 328.368. The purity is usually 95%.
BenchChem offers high-quality 1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and pharmacological evaluation of 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes, including the investigation of their potential as dopamine agonists, demonstrate the versatility of spirocyclic compounds in medicinal chemistry (Brubaker & Colley, 1986).
• Oxidative cyclization techniques have been utilized to synthesize azaspiro[4.5]decane systems, showcasing the chemical flexibility of these compounds in generating complex molecular architectures (Martin‐Lopez & Bermejo, 1998).
• A study on the anticonvulsant activity of N-(4-arylpiperazin-1-yl)-alkyl-2-azaspiro[4.5]decane-1,3-dione derivatives highlights the therapeutic potential of spiro compounds in treating epilepsy (Obniska, Kamiński, & Tatarczyńska, 2006).
• Research into the removal efficiency of a calix[4]arene-based polymer for water-soluble carcinogenic dyes showcases the environmental applications of spirocyclic derivatives (Akceylan, Bahadir, & Yılmaz, 2009).

Pharmacological Evaluations and Applications

• The synthesis of 2H-chromen-8-azaspiro[4.5]decane-7,9-dione conjugates and their evaluation for anticancer and anti-TB activity underline the significance of spirocyclic compounds in developing new therapeutic agents (Mane et al., 2020).
• Spiro lactam-lactones, including 3-methyl-2-oxa-6-azaspiro[4.5]decane-1,7-dione, have been characterized, revealing insights into their conformational properties and potential pharmaceutical applications (Zukerman-Schpector et al., 1999).